Cas no 15294-81-2 (4,5-Dibromo-1H-1,2,3-triazole)

4,5-Dibromo-1H-1,2,3-triazole structure
4,5-Dibromo-1H-1,2,3-triazole structure
Product Name:4,5-Dibromo-1H-1,2,3-triazole
CAS No:15294-81-2
Molecular Formula:C2HBr2N3
Molecular Weight:226.8574
MDL:MFCD08062401
CID:139474
PubChem ID:312397

4,5-Dibromo-1H-1,2,3-triazole Properties

Names and Identifiers

    • 4,5-Dibromo-1H-1,2,3-triazole
    • 1H-1,2,3-triazole, 4,5-dibromo-
    • 4,5-dibromo-2H-1,2,3-triazole
    • 4,5-dibromo-2H-triazole
    • 1H-1,2,3-triazole,4,5-dibromo
    • 4,5-Dibrom-1H-[1,2,3]triazol
    • 4,5-dibromo-1,2,3-triazole
    • 4,5-dibromo-1H-[1,2,3]triazole
    • 4,5-dibromo-1H-triazole
    • v-Triazole,4,5-dibroMo-(8CI)
    • GUQUYKTWVBJKFL-UHFFFAOYSA-N
    • C2HBr2N3
    • dibromo triazole
    • NSC222414
    • PubChem21877
    • KSC496O8H
    • BCP21795
    • 1281AB
    • VZ27549
    • RP27679
    • 4,5-Dibromo-2H-1,2,3-triazole;1H-1,2,3-Triazole, 4,5-dibromo-
    • SY024522
    • AKOS005174467
    • MFCD08062401
    • SCHEMBL11025201
    • A3359
    • AC-22338
    • FT-0603762
    • CS-W004184
    • J-514070
    • AM807560
    • NSC-222414
    • D5205
    • 22300-52-3
    • SCHEMBL1412440
    • EN300-111458
    • O11125
    • DTXSID60310096
    • BB 0259477
    • F2167-3922
    • FT-0744705
    • dibromotriazole
    • 15294-81-2
    • AKOS016000881
    • MFCD19440717
    • DS-0533
    • DB-024828
    • 4,5-Dibromo-2H-1,2,3-triazole
    • ALBB-013893
    • DTXCID70261222
    • 1H-1,2,3-Triazole, 4,5-dibromo-
    • 4,5-Dibromo-1H-[1,2,3]triazole
    • MDL: MFCD08062401
    • InChIKey: GUQUYKTWVBJKFL-UHFFFAOYSA-N
    • Inchi: 1S/C2HBr2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
    • SMILES: BrC1C(=NN([H])N=1)Br

Computed Properties

  • Exact Mass: 224.85400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 224.854
  • Heavy Atom Count: 7
  • Complexity: 60
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • LogP: 1.32970
  • PSA: 41.57000
  • Refractive Index: 1.667
  • Boiling Point: 347.5°C at 760 mmHg
  • Melting Point: 35-36 ºC
  • Flash Point: 163.9 °C
  • Color/Form: Gray white solid
  • Density: 2.18 g/cm

4,5-Dibromo-1H-1,2,3-triazole Security Information

4,5-Dibromo-1H-1,2,3-triazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromo-1H-1,2,3-triazole Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0038JW-250mg
4,5-Dibromo-1H-1,2,3-Triazole
15294-81-2 98%
250mg
$4.00 2024-06-20
A2B Chem LLC
AB50252-250mg
4,5-Dibromo-1h-1,2,3-triazole
15294-81-2 98%
250mg
$4.00 2024-04-20
abcr
AB408132-25g
4,5-Dibromo-1H-1,2,3-triazole, 95%; .
15294-81-2 95%
25g
€117.60
Alichem
A449037690-25g
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 98%
25g
301.84 USD
Ambeed
A109147-250mg
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 98%
250mg
$5.0 2024-04-23
Chemenu
CM249730-25g
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 98%
25g
$114 2023-03-05
Cooke Chemical
BD1470432-250mg
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 98%
250mg
RMB 24.00 2023-09-07
Crysdot LLC
CD11249205-100g
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 95+%
100g
$416 2024-07-18
eNovation Chemicals LLC
D912381-25g
4,5-Dibromo-1,2,3-triazole
15294-81-2 95%
25g
$145 2022-09-07
Fluorochem
214571-10g
4,5-Dibromo-1H-1,2,3-triazole
15294-81-2 95%
10g
£42.00 2022-03-01

4,5-Dibromo-1H-1,2,3-triazole Suppliers

Nantong Zandery Biotechnology Co.,Ltd
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(CAS:15294-81-2)
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Shanghai Aladdin Biochemical Technology Co., Ltd
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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(CAS:15294-81-2)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:15294-81-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

4,5-Dibromo-1H-1,2,3-triazole Related Literature

  • 1. Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazoles
    Brian Iddon,Martin Nicholas J. Chem. Soc. Perkin Trans. 1 1996 1341
Recommended suppliers
Amadis Chemical Company Limited
(CAS:15294-81-2)4,5-Dibromo-1H-1,2,3-triazole
A3359
Purity:99%/99%
Quantity:500g/1kg
Price($):482.0/908.0